Aerocyanidin

• CAS RN: 113701-99-8
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol
• IUPAC Name: 11-(3-isocyano-3-methyloxiran-2-yl)undecaneperoxoic acid
• InChI: InChI=1S/C15H25NO4/c1-15(16-2)13(19-15)11-9-7-5-3-4-6-8-10-12-14(17)20-18/h13,18H,3-12H2,1H3
• InChI Key: NYURBVOZXRWAPK-UHFFFAOYSA-N
• SMILES: CC1(C(O1)CCCCCCCCCCC(=O)OO)[N+]#[C-]
• synonyms: aerocyanidin

Description

Aerocyanidin is a natural compound that belongs to the flavonoid family. It is found in the leaves and stems of various plants, including Aerides japonicum, an orchid species native to Southeast Asia. Aerocyanidin has been shown to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.

Scientific Research Applications

Antibiotic Properties

Aerocyanidin, isolated from Chromobacterium violaceum, exhibits antibiotic properties, particularly against Gram-positive bacteria. This discovery highlights its potential as a new antibiotic substance (Parker et al., 1988).

Biological Denitrification Inhibition

Procyanidins, similar in structure to aerocyanidin, have been shown to inhibit bacterial denitrification, a process crucial in environmental and agricultural contexts. This discovery opens avenues for controlling bacterial processes in various ecosystems (Bardon et al., 2016).

Anti-inflammatory and Anti-tumoral Properties

Aeroplysinin-1, a compound related to aerocyanidin, has demonstrated potent anti-angiogenic and anti-inflammatory effects. This could lead to new treatments for diseases characterized by inflammation and tumor growth (Martínez-Poveda et al., 2013).

Therapeutic Potential in Oral Diseases

Procyanidins have shown significant potential in treating oral diseases due to their antibacterial, anti-inflammatory, and antioxidant properties. This finding is particularly relevant for developing new dental care products and therapies (Chen et al., 2022).

Benefits in Wound Healing

Research has indicated that procyanidins can enhance wound healing through their cellular proliferation, antibacterial, anti-inflammatory, and antioxidant activities. This positions them as valuable in developing new wound care treatments (Ferni, 2022).

Obesity and Gut Microbiota Modulation

Studies on procyanidin, structurally related to aerocyanidin, have shown promising results in obesity management and gut microbiota composition alteration, offering potential therapeutic avenues for metabolic disorders (Zheng et al., 2018).

Cardiovascular Health Benefits

Research has highlighted the role of procyanidins in cardiovascular health, particularly in reducing adiposity and improving lipid profiles. This suggests their utility in managing cardiovascular disease risk factors (Caimari et al., 2013).

Antioxidant and Nutraceutical Uses

Procyanidins' strong free radical scavenging activity positions them as valuable antioxidants with potential applications in nutraceuticals and disease prevention (Shrikhande, 2000).

Anti-inflammatory Activity in Adipocytes

Procyanidins' effects on adipocytes relate to metabolic health, showing potential for treating obesity and insulin resistance. This research underscores their role in modifying lipid synthesis and glucose uptake (Pinent et al., 2006).

Neuroprotection and Chemoprevention

Certain anthocyanidins, which are structurally related to aerocyanidin, have demonstrated potential in neuroprotection and chemoprevention, particularly against breast cancer. This highlights their relevance in cancer therapy and neurological health (Han et al., 2019).